N-(cyanomethyl)-N-methyl-2-phenyl-2-(phenylsulfanyl)acetamide
Description
N-(cyanomethyl)-N-methyl-2-phenyl-2-(phenylsulfanyl)acetamide , also known by its synonyms such as 2-(Acetamido)acetonitrile or AAN , is a chemical compound with the empirical formula C₄H₆N₂O . It is a solid substance with a melting point range of 73-80°C . The compound’s structure consists of a cyanomethyl group, a methyl group, and two phenyl groups attached to an acetamide backbone.
Properties
IUPAC Name |
N-(cyanomethyl)-N-methyl-2-phenyl-2-phenylsulfanylacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2OS/c1-19(13-12-18)17(20)16(14-8-4-2-5-9-14)21-15-10-6-3-7-11-15/h2-11,16H,13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UOQGPBVNCFPJJJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC#N)C(=O)C(C1=CC=CC=C1)SC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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